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Compound of Interest

Compound Name: GPR55 agonist 4

Cat. No.: B12384335 Get Quote

This document provides crucial safety protocols, operational guidance, and disposal

instructions for researchers, scientists, and drug development professionals handling GPR55
agonist 4 (CAS No. 3006105-55-8). Given the potent bioactivity of this compound, adherence

to these procedures is essential to ensure personnel safety and maintain experimental integrity.

Disclaimer: A specific Safety Data Sheet (SDS) for GPR55 agonist 4 was not publicly available

at the time of this writing. The following guidance is based on the compound's known biological

activity, information from supplier product data sheets for similar potent small molecules, and

general laboratory safety best practices.[1][2][3] A risk assessment should be performed by

users based on the specific experimental conditions.

Compound Information
GPR55 agonist 4 is a potent agonist for the G protein-coupled receptor 55.[4] It has

demonstrated high efficacy in inducing β-arrestin recruitment to human GPR55.[4] Due to its

high potency, it should be handled with care to avoid accidental exposure.
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Property Value Source

CAS Number 3006105-55-8

Molecular Formula C19H16FN5O2

Molecular Weight 365.36

Appearance Solid, Light yellow to yellow

EC50 (hGPR55) 131 nM

EC50 (rGPR55) 1.41 nM

Solubility
DMSO: 100 mg/mL (273.70

mM)

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to minimize exposure risk. The following table

outlines the recommended PPE for handling GPR55 agonist 4.

Activity Required PPE Rationale

Handling Solid Compound

- Double nitrile gloves-

Chemical splash goggles with

side shields- Laboratory coat

(fully buttoned)- N95 or higher

respirator

Prevents skin and eye contact

with the potent powder.

Respiratory protection

minimizes inhalation risk,

especially during weighing.

Working with Solutions

- Nitrile gloves- Safety glasses

with side shields- Laboratory

coat

Protects against accidental

splashes of the compound in

solution.

Spill Cleanup

- Double nitrile gloves-

Chemical splash goggles-

Laboratory coat- Disposable

shoe covers

Provides enhanced protection

during cleanup of potentially

widespread contamination.
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Handling and Storage
Engineering Controls:

All work with the solid form of GPR55 agonist 4 should be conducted in a certified chemical

fume hood or a ventilated balance enclosure to control airborne particles.

An eyewash station and safety shower must be readily accessible in the work area.

Procedural Guidance:

Preparation: Before handling, designate a specific work area and cover surfaces with

absorbent, disposable bench paper. Ensure all necessary PPE is donned correctly.

Weighing: Carefully weigh the solid compound within a fume hood or ventilated enclosure.

Use anti-static tools to minimize the dispersal of powder.

Solubilization: Add solvent to the solid slowly to avoid splashing. For stock solutions, use

newly opened, anhydrous DMSO to ensure maximum solubility.

Storage: Store the solid compound at -20°C for up to 3 years. Stock solutions in DMSO

should be aliquoted to avoid repeated freeze-thaw cycles and stored at -80°C for up to 6

months or -20°C for up to 1 month.

Disposal Plan
All waste containing GPR55 agonist 4 should be treated as hazardous chemical waste.

Solid Waste: Collect all contaminated consumables, including gloves, bench paper, pipette

tips, and empty vials, in a dedicated, clearly labeled, and sealed hazardous waste container.

Liquid Waste: Collect all unused solutions containing GPR55 agonist 4 in a separate, clearly

labeled, and sealed hazardous waste container. Do not pour down the drain.

Decontamination: Decontaminate all non-disposable equipment and work surfaces with a

suitable solvent (e.g., 70% ethanol) followed by a soap and water wash.
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β-Arrestin Recruitment Assay
This protocol is adapted from standard procedures for β-arrestin recruitment assays using

CHO-K1 cells.

Materials:

CHO-K1 cells stably co-expressing GPR55 and a β-arrestin reporter system (e.g.,

PathHunter® β-arrestin assay from DiscoverX).

Cell culture medium (e.g., F-12K with 10% FBS, penicillin, and streptomycin).

GPR55 agonist 4.

Assay buffer (e.g., HBSS).

384-well white, opaque-bottom plates.

Luminescence plate reader.

Procedure:

Cell Culture: Culture the CHO-K1 GPR55 β-arrestin cells in a humidified incubator at 37°C

with 5% CO2. Subculture the cells every 2-3 days to maintain logarithmic growth.

Cell Plating: Harvest the cells and resuspend them in fresh culture medium to a density of

250,000 cells/mL. Dispense 20 µL of the cell suspension into each well of a 384-well plate

(5,000 cells/well).

Incubation: Incubate the plate overnight (16-18 hours) at 37°C in a 5% CO2 incubator.

Compound Preparation: Prepare a serial dilution of GPR55 agonist 4 in assay buffer at 5

times the final desired concentration.

Agonist Stimulation: Add 5 µL of the diluted GPR55 agonist 4 to the appropriate wells. For

control wells, add 5 µL of assay buffer.

Incubation: Incubate the plate for 90 minutes at 37°C in a 5% CO2 incubator.
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Detection: Add the detection reagent according to the manufacturer's instructions (e.g., for

PathHunter® assay). Incubate for 60 minutes in the dark at room temperature.

Measurement: Measure the chemiluminescent signal using a plate reader.

Data Analysis: Analyze the data using a non-linear regression curve fit to determine the

EC50 value of GPR55 agonist 4.
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Caption: GPR55 Signaling Pathway Activation.
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Caption: Workflow for Handling GPR55 Agonist 4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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